Cas no 14742-36-0 (3,4,5,6-Tetrafluorosalicylic Acid)

3,4,5,6-Tetrafluorosalicylic Acid is a fluorinated derivative of salicylic acid, characterized by the substitution of four hydrogen atoms with fluorine at positions 3, 4, 5, and 6 on the aromatic ring. This structural modification enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and bioavailability, which is advantageous in drug development. Additionally, its strong acidity and unique reactivity profile make it useful in organic transformations, particularly in the preparation of fluorinated compounds. The compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in research and industrial applications.
3,4,5,6-Tetrafluorosalicylic Acid structure
14742-36-0 structure
Product Name:3,4,5,6-Tetrafluorosalicylic Acid
CAS No:14742-36-0
MF:C7H2F4O3
MW:210.082596302032
CID:120613
Update Time:2025-06-09

3,4,5,6-Tetrafluorosalicylic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,3,4,5-tetrafluoro-6-hydroxy-
    • 3,4,5,6-Tetrafluorosalicylic Acid
    • 2,3,4,5-tetrafluoro-6-hydroxybenzoic acid
    • 3,4,5,6-TETRAFLUORO-2-HYDROXYBENZOIC ACID
    • Tetrafluorosalicylic acid
    • WKYGDMSOKGXAAY-UHFFFAOYSA-N
    • PC52121
    • FCH1326336
    • Benzoic acid, 2,3,4,5-tetrafluoro-6-hydroxy-
    • 2,3,4,5-Tetrafluoro-6-hydroxybenzo
    • Inchi: 1S/C7H2F4O3/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H,(H,13,14)
    • InChI Key: WKYGDMSOKGXAAY-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C(=C1C(=O)O)O)F)F)F

Computed Properties

  • Exact Mass: 209.99400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.792
  • Melting Point: 170.0 to 175.0 deg-C
  • Boiling Point: 282.1 °C at 760 mmHg
  • Flash Point: 124.4 °C
  • Refractive Index: 1.509
  • PSA: 57.53000
  • LogP: 1.64680
  • Solubility: Not determined

3,4,5,6-Tetrafluorosalicylic Acid Security Information

3,4,5,6-Tetrafluorosalicylic Acid Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

3,4,5,6-Tetrafluorosalicylic Acid Pricemore >>

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3,4,5,6-Tetrafluorosalicylic Acid Related Literature

  • 1. Partially fluorinated heterocyclic compounds. Part III. The preparation of 4,5,6,7-tetrafluorobenzo[b]furan
    G. M. Brooke,B. S. Furniss J. Chem. Soc. C 1967 869
  • 2. Partially fluorinated heterocyclic compounds. Part VI. Some reactions of 4,5,6,7-tetrafluorobenzo[b]furan
    G. M. Brooke,B. S. Furniss,W. K. R. Musgrave J. Chem. Soc. C 1968 580

Additional information on 3,4,5,6-Tetrafluorosalicylic Acid

3,4,5,6-Tetrafluorosalicylic Acid: A Comprehensive Overview

The compound 3,4,5,6-Tetrafluorosalicylic Acid, also known by its CAS number 14742-36-0, is a highly fluorinated derivative of salicylic acid. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The introduction of four fluorine atoms into the aromatic ring of salicylic acid not only enhances its stability but also imparts novel electronic and physical characteristics that make it a valuable molecule for research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug design and materials science. The fluorination of salicylic acid in the 3,4,5,6 positions creates a highly symmetrical structure that is both chemically inert and thermally stable. This makes 3,4,5,6-Tetrafluorosalicylic Acid an ideal candidate for use in high-performance materials such as polymers and coatings. Additionally, its electronic properties make it a promising candidate for applications in optoelectronics and sensor technology.

In the pharmaceutical industry, the fluorination of organic molecules is often associated with improved bioavailability and pharmacokinetic profiles. Researchers have explored the potential of 3,4,5,6-Tetrafluorosalicylic Acid as a precursor for drug development. Its ability to form stable esters and amides suggests that it could serve as a building block for developing new therapeutic agents targeting various diseases.

The synthesis of 3,4,5,6-Tetrafluorosalicylic Acid involves a multi-step process that typically begins with the fluorination of salicylic acid derivatives. Recent advancements in fluorination techniques have made this process more efficient and scalable. For instance, the use of electrophilic fluorination agents under controlled conditions has enabled the selective introduction of fluorine atoms at specific positions on the aromatic ring.

The environmental impact of fluorinated compounds is another area of active research. While 3,4,5,6-Tetrafluorosalicylic Acid itself is not classified as a hazardous substance under current regulations (as per its CAS number 14742-36-0), its degradation pathways and potential accumulation in ecosystems are topics of interest to environmental scientists. Studies are ongoing to assess its biodegradability and to develop strategies for minimizing its environmental footprint.

In conclusion, 3,4,5,6-Tetrafluorosalicylic Acid represents a fascinating example of how chemical modification can unlock new possibilities for a well-known compound like salicylic acid. With its unique properties and diverse applications across multiple industries,
this compound continues to be a subject of intense research and development efforts.

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